Cas no 1361601-25-3 (2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl)

• Product Name: 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl
• CAS No: 1361601-25-3
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4790243
• Update Time: 2025-06-10

2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-2-3-12(17)9(4-7)13-10(15)5-8(14)6-11(13)16/h2-6H,1H3
• InChI Key： INGCTGVKQCJENA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(C)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl

Comprehensive Overview of 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl (CAS No. 1361601-25-3)

The compound 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl (CAS No. 1361601-25-3) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This fluorinated and chlorinated biphenyl is part of a broader class of compounds that are often studied for their stability, electronic characteristics, and utility in advanced material science. Researchers and industry professionals are increasingly interested in this compound for its potential role in organic electronics, pharmaceutical intermediates, and specialty chemicals.

One of the key features of 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl is its molecular structure, which combines fluorine and chlorine substituents on a biphenyl backbone. This arrangement imparts distinct physicochemical properties, such as enhanced lipophilicity and resistance to metabolic degradation, making it a candidate for high-performance materials. The presence of both fluoro and methyl groups also contributes to its versatility in synthetic chemistry, where it can serve as a building block for more complex molecules.

In the context of current trends, the demand for halogenated organic compounds like 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl is rising, particularly in the fields of material science and drug discovery. For instance, halogenated biphenyls are often explored for their potential in OLED (Organic Light-Emitting Diode) technologies, where their electron-withdrawing properties can improve device efficiency. Additionally, the compound's stability under various conditions makes it a subject of interest for environmental persistence studies, though this also raises questions about its ecological impact, a topic frequently searched by users concerned with green chemistry and sustainable development.

Another area where 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl is gaining traction is in the synthesis of pharmaceutical intermediates. The compound's ability to act as a precursor for more complex structures aligns with the growing need for novel drug candidates in the pharmaceutical industry. Searches related to fluorinated drug molecules and chlorinated aromatic compounds often highlight the importance of such derivatives in modern medicine, particularly in the development of targeted therapies and bioactive agents.

From a technical standpoint, the synthesis and handling of 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl require specialized knowledge due to its halogen-rich nature. Laboratories working with this compound must adhere to stringent safety protocols to ensure proper storage and disposal, a topic frequently queried by professionals in chemical manufacturing and research & development. The compound's CAS No. 1361601-25-3 is often used as a unique identifier in chemical databases and regulatory documents, underscoring its importance in compliance and standardization efforts.

In summary, 2'-Fluoro-5'-methyl-2,4,6-trichlorobiphenyl (CAS No. 1361601-25-3) represents a fascinating example of how halogenated biphenyls can bridge the gap between fundamental research and industrial applications. Its relevance to cutting-edge technologies and scientific innovation ensures that it remains a compound of interest for years to come. Whether you're a chemist exploring its synthetic potential or a materials scientist investigating its electronic properties, this compound offers a wealth of opportunities for discovery and advancement.